Cas no 2305251-72-1 (4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid)

• Product Name: 4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid
• CAS No: 2305251-72-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 6292999
• PubChem ID: 138987553
• Update Time: 2025-05-21

4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3492359164
• 2305251-72-1
• 4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid
• EN300-6744027
• 4,4-dimethyl-3,5-dioxatricyclo[5.2.1.0,2,6]decane-8-carboxylic acid

• Inchi： 1S/C11H16O4/c1-11(2)14-8-5-3-6(9(8)15-11)7(4-5)10(12)13/h5-9H,3-4H2,1-2H3,(H,12,13)
• InChI Key： UPTFOLCCJKRLIA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C1C1C(C(=O)O)CC2C1

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Additional information on 4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid

Comprehensive Overview of 4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid (CAS No. 2305251-72-1)

The compound 4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid (CAS No. 2305251-72-1) is a structurally unique tricyclic derivative featuring a carboxylic acid functional group. Its intricate molecular architecture, characterized by a fused 3,5-dioxatricyclo[5.2.1.02,6]decane core, has garnered significant attention in pharmaceutical and material science research. This article delves into its properties, applications, and relevance to contemporary scientific trends, addressing common queries such as "synthesis of tricyclic carboxylic acids" and "functionalized decane derivatives in drug discovery."

Chemically, 4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid exhibits a rigid framework due to its tricyclic ring system, which enhances stability and influences its reactivity. The presence of both ether (3,5-dioxa) and carboxylic acid moieties makes it a versatile intermediate for derivatization. Researchers exploring "highly functionalized heterocycles" or "carboxylic acid applications in polymers" often cite this compound as a model for studying steric effects and ring strain in multicomponent reactions.

In pharmaceutical contexts, the compound's scaffold aligns with the growing demand for bioactive tricyclic structures. Its potential as a precursor for CNS-targeting molecules has been hypothesized, given the structural resemblance to known neuroactive compounds. Searches like "tricyclic compounds in neurology" or "decane-based drug candidates" reflect this interest. However, unlike regulated substances, its applications remain strictly within experimental frameworks, emphasizing its role in non-toxic chemical innovation.

From a materials science perspective, the 4,4-dimethyl substitution pattern and carboxylic acid group enable covalent bonding with polymers or metal surfaces, addressing queries such as "surface modification using tricyclic acids." Its thermal stability (a trending topic in "high-performance material additives") makes it suitable for specialized coatings or adhesives requiring resistance to degradation.

Environmental and regulatory considerations are also paramount. The compound's low ecotoxicity profile (a frequently searched term: "green chemistry alternatives") positions it as a candidate for sustainable industrial processes. Analytical methods like HPLC/MS and NMR (common techniques queried as "characterization of complex heterocycles") are employed to ensure purity and compliance with safety standards.

In summary, 4,4-Dimethyl-3,5-dioxatricyclo[5.2.1.02,6]decane-8-carboxylic acid (CAS No. 2305251-72-1) represents a convergence of structural novelty and multidisciplinary utility. Its relevance to drug design, advanced materials, and green chemistry ensures continued exploration, answering pressing questions in modern research while adhering to ethical and safety guidelines.